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Compound of Interest

Methyl 4-hydrazinylbenzoate
Compound Name:
Hydrochloride

Cat. No. B1304157

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for Methyl 4-hydrazinylbenzoate Hydrochloride, including detailed operational
and disposal plans to ensure laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective Equipment
(PPE)

Methyl 4-hydrazinylbenzoate Hydrochloride is classified as a hazardous substance.
Inhalation, ingestion, or skin contact may be harmful, and it can cause significant skin and eye
irritation.[1][2][3] Adherence to the following personal protective equipment (PPE) protocols is
mandatory to minimize exposure risks.
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Hazard Classification GHS Hazard Statement(s)

H302: Harmful if swallowed[2][3] H312: Harmful

Acute Toxicity (Oral, Dermal, Inhalation) in contact with skin[2][3] H332: Harmful if
inhaled[2][3]

Skin Irritation H315: Causes skin irritation[1][2][3]

Eye Irritation H319: Causes serious eye irritation[1][2][3]

Specific target organ toxicity — single exposure H335: May cause respiratory irritation[1][3]

A comprehensive PPE strategy is critical when working with this compound. The following table
outlines the recommended personal protective equipment.

Body Part Recommended Protection Standard/Specification

Safety goggles with side
Eyes/Face ) EN 166 or 29 CFR 1910.133.
protection.[1]

) Chemical-resistant gloves
Skin (Hands) o EN 374.[1]
(e.g., Nitrile rubber).[1]

_ Protective clothing to prevent
Skin (Body) ) N/A
skin exposure.[1]

Dust mask (type N95 or

equivalent) or a full-face NIOSH (US) or EN 149 (EV).
respirator if exposure limits are  [1]

exceeded.[1][4]

Respiratory

Quantitative Data Summary
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Property Value

Molecular Formula C8H11CIN202[5]
Molecular Weight 202.64 g/mol [2][5]
Melting Point 205-207°C[3]
Physical Form Solid

Purity >95% to 97%6]

Operational and Disposal Plans
Step-by-Step Handling Procedure

Safe handling practices are crucial to prevent accidental exposure and contamination. Always
work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation
risks.[1][6]

Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[1][6]

o Personal Protective Equipment: Don the appropriate PPE as detailed in the table above. This
includes safety goggles, chemical-resistant gloves, a lab coat, and a dust mask.

» Dispensing: When weighing or transferring the solid material, avoid generating dust.[1][6]
Use techniques such as gentle scooping and work on a surface that is easy to
decontaminate.

» Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid
splashing.

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[6] Decontaminate all work surfaces and equipment. Remove and properly dispose of
contaminated PPE.

Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[4][6]

Skin Contact

Immediately wash off with plenty of soap and
water for at least 15 minutes.[6][7] Remove
contaminated clothing and wash it before reuse.
[6] If skin irritation persists, get medical

advice/attention.[6]

Eye Contact

Rinse cautiously with water for several minutes,
including under the eyelids.[6] Remove contact
lenses, if present and easy to do. Continue

rinsing for at least 15 minutes.[6] If eye irritation

persists, get medical advice/attention.[6]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.[6]
Never give anything by mouth to an
unconscious person.[4] Call a physician or

poison control center immediately.[4]

Spill Response

e Minor Spills (Solid): Carefully sweep or vacuum the spilled material and place it into a

suitable, labeled container for disposal.[1][6] Avoid generating dust.

e Minor Spills (Liquid): Contain the spill with absorbent materials.[1] Vacuum or shovel the

material into a labeled container for disposal. Wash the spill area with large amounts of

water.[1]

e Major Spills: Evacuate the area and prevent entry. Notify safety personnel immediately.

Storage and Disposal Plan

Storage:
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o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]

o Store under an inert atmosphere and protect from moisture.[6] Recommended storage
temperatures can range from room temperature to as low as -20°C; always consult the
supplier's recommendation.[5]

o Store away from strong oxidizing agents.[6]
Disposal:

o Dispose of Methyl 4-hydrazinylbenzoate Hydrochloride and any contaminated materials
as hazardous waste.[1]

o Disposal must be conducted through an authorized waste collection point and in accordance
with all local, regional, and national regulations.[1][6]

e Do not empty into drains or release into the environment.[1][6]

Workflow and Safety Relationships

The following diagram illustrates the logical workflow for the safe handling and disposal of
Methyl 4-hydrazinylbenzoate Hydrochloride, emphasizing the critical safety checkpoints.
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Caption: Safe handling workflow for Methyl 4-hydrazinylbenzoate Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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